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Compound of Interest

Compound Name: T2384

Cat. No.: B1682870

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
T2384 stock solutions for use in various research applications. T2384 is a partial agonist of the
Peroxisome Proliferator-Activated Receptor gamma (PPARY), a key regulator of adipogenesis,
glucose homeostasis, and inflammation. Accurate preparation of stock solutions is critical for
obtaining reliable and reproducible experimental results.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of T2384 is provided in the table below.
Proper storage is essential to maintain the stability and activity of the compound.

Property Value

CAS Number 315222-83-4

Molecular Formula C20H10CI3F3N202S3

Molecular Weight 569.83 g/mol

Appearance Crystalline solid

Storage (Solid) Store at -20°C for long-term stability.

Storage (Stock Solution) Store at -20°C or -80°C in a tightly sealed vial.
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Solubility Data

T2384 is a hydrophobic compound with limited solubility in aqueous solutions. Dimethyl
sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock solutions.

Solvent Solubility Notes

While a maximum solubility

DMSO Soluble (used for preparing value is not readily available, it
stock solutions) is commonly dissolved in
DMSO for experimental use.
Exceeding this concentration
in agueous media, such as cell
Aqueous Buffer 2.4 1] culture medium, may lead to

precipitation of the compound,
affecting experimental

accuracy.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM T2384 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of T2384 in DMSO. This
concentration is a common starting point for subsequent dilutions for in vitro experiments.

Materials:

T2384 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes
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Procedure:

o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, safety glasses, and gloves, when handling T2384 powder and DMSO. Work in a well-
ventilated area or a chemical fume hood.

» Weighing T2384: Accurately weigh out a precise amount of T2384 powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
5.6983 mg of T2384.

[e]

Calculation: Molarity (M) = moles of solute / Liters of solution

Moles = 10 mM = 0.010 mol/L

[e]

Volume =1 mL=0.001L

o

[¢]

Grams = 0.010 mol/L * 0.001 L * 569.83 g/mol = 0.0056983 g = 5.6983 mg

e Dissolving in DMSO: Add the weighed T2384 powder to a sterile microcentrifuge tube or
amber glass vial. Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the tube. In this example, add 1 mL of DMSO.

o Ensuring Complete Dissolution: Vortex the solution thoroughly until the T2384 powder is
completely dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution
if necessary. Visually inspect the solution to ensure no solid particles remain.

o Storage: Tightly cap the vial and label it clearly with the compound name, concentration,
solvent, and date of preparation. For long-term storage, aliquot the stock solution into
smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.
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Workflow for Preparing T2384 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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